Cas no 102877-08-7 (N-(3-Nitronaphthalen-1-yl)-acetamide)

• Product Name: N-(3-Nitronaphthalen-1-yl)-acetamide
• CAS No: 102877-08-7
• MF: C₁₂H₁₀N₂O₃
• MW: 230.21940279007
• MDL: MFCD01463590
• CID: 1137272
• PubChem ID: 825936
• Update Time: 2025-07-22

N-(3-Nitronaphthalen-1-yl)-acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-nitronaphthalen-1-yl)acetamide
• CTK6A0653
• 3-Nitro-1-acetamino-naphthalin
• N-Acetyl-3-nitro-naphthylamin-(1)
• N-(2-Nitronaphthalen-4-yl)acetamide
• 1-Acetamido-3-nitronaphthalene
• N-(3-nitro-[1]naphthyl)-acetamide
• 1-Acetamido-3-nitronaphthalin
• AC1LGRV3
• N-(2-nitro-naphthalen-4-yl)-acetaMide
• AE-562
• N-(3-Nitro-naphthalen-1-yl)-acetamide
• N-{3-nitro-1-naphthyl}acetamide
• W-204468
• MFCD01463590
• DTXSID00356539
• N-(3-Nitronaphthalen-1-yl)-acetamide
• AE-562/12222411
• BBL100740
• STL554534
• AKOS005255230
• 102877-08-7
• SCHEMBL14503714
• CS-0444925

• MDL： MFCD01463590
• Inchi： 1S/C12H10N2O3/c1-8(15)13-12-7-10(14(16)17)6-9-4-2-3-5-11(9)12/h2-7H,1H3,(H,13,15)
• InChI Key： MQLMDPUDIBLYMT-UHFFFAOYSA-N
• SMILES： O=C(C)NC1C=C(C=C2C=CC=CC2=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 230.0692
• Monoisotopic Mass: 230.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• Density: 1.366
• Boiling Point: 477.5°C at 760 mmHg
• Flash Point: 242.6°C
• Refractive Index: 1.697
• PSA: 72.24
• LogP: 3.87910

Additional information on N-(3-Nitronaphthalen-1-yl)-acetamide

Professional Introduction to N-(3-Nitronaphthalen-1-yl)-acetamide (CAS No. 102877-08-7)

N-(3-Nitronaphthalen-1-yl-acetamide) is a specialized organic compound with the chemical formula C₁₂H₉NO₃. This compound, identified by its CAS number 102877-08-7, has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. The presence of a nitro group and an acetamide moiety in its molecular structure imparts distinct reactivity and potential biological activity, making it a subject of interest for various chemical and biological studies.

The compound's naphthalene core, modified by a nitro group at the 3-position, contributes to its aromatic character and influences its electronic properties. This modification enhances its potential as an intermediate in synthesizing more complex molecules, particularly in the development of novel pharmaceutical agents. The acetamide functional group further extends its utility, enabling participation in hydrogen bonding and other interactions that are crucial for drug design and molecular recognition.

In recent years, N-(3-Nitronaphthalen-1-yl-acetamide) has been explored for its potential applications in medicinal chemistry. Researchers have been particularly interested in its role as a precursor in the synthesis of bioactive molecules. The nitro group can be further functionalized through reduction or coupling reactions, leading to derivatives with altered pharmacological properties. This flexibility makes it a valuable building block for designing compounds with targeted therapeutic effects.

One of the most compelling aspects of N-(3-Nitronaphthalen-1-yl-acetamide) is its interaction with biological targets. Studies have suggested that the compound may exhibit inhibitory effects on certain enzymes and receptors, making it a candidate for developing treatments against various diseases. For instance, modifications to the naphthalene ring have been shown to influence binding affinity and selectivity, which are critical factors in drug development. These findings highlight the compound's potential as a lead molecule in pharmaceutical research.

The synthesis of N-(3-Nitronaphthalen-1-yl-acetamide) involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the nitro group typically involves nitration of naphthalene derivatives, followed by functional group transformations to introduce the acetamide moiety. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to optimize yields and purity. These methods ensure that the final product meets the stringent requirements for further biological evaluation.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of N-(3-Nitronaphthalen-1-yl-acetamide). Molecular modeling studies have provided insights into its interactions with biological targets, helping researchers predict potential drug-like properties. These simulations have been instrumental in guiding experimental designs and optimizing synthetic routes. By integrating experimental data with computational predictions, scientists can accelerate the discovery process and identify promising candidates for further development.

The pharmacological profile of N-(3-Nitronaphthalen-1-yl-acetamide) is still under active investigation. Preliminary studies have indicated that it may possess anti-inflammatory, analgesic, and even anticancer properties. These findings are based on both in vitro assays and animal models, which have provided valuable data on its biological activity. However, further research is needed to fully elucidate its mechanism of action and therapeutic potential. Collaborative efforts between chemists and biologists are essential to translate these findings into clinical applications.

In conclusion, N-(3-Nitronaphthalen-1-yl-acetamide) (CAS No. 102877-08-7) represents a promising compound in pharmaceutical research due to its unique structural features and potential biological activity. Its synthesis involves sophisticated organic chemistry techniques, while computational methods have enhanced our understanding of its interactions with biological targets. Ongoing studies continue to explore its therapeutic applications, making it a subject of great interest in the scientific community. As research progresses, this compound is expected to contribute significantly to the development of new drugs and treatments.